1-Chloro-4-[chloro(difluoro)methoxy]-2,3,5,6-tetrafluoro-benzene

• IUPAC Name: 1-chloro-4-[chloro(difluoro)methoxy]-2,3,5,6-tetrafluorobenzene
• InChI: InChI=1S/C7Cl2F6O/c8-1-2(10)4(12)6(5(13)3(1)11)16-7(9,14)15
• InChI Key: OBABHULROHPFML-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1F)F)Cl)F)F)OC(F)(F)Cl
• Molecular Formula: C7Cl2F6O
• Molecular Weight: 284.97 g/mol
• CAS No.: 1417566-55-2

Description

The compound “1-Chloro-4-[chloro(difluoro)methoxy]-2,3,5,6-tetrafluoro-benzene” is a derivative of benzene, which is an aromatic compound. The molecule contains a benzene ring which is substituted with chloro, methoxy, and fluoro groups.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through nucleophilic substitution reactions involving benzene derivatives. The presence of electron-withdrawing groups (such as nitro) ortho and para to the chlorine substantially enhance the rate of substitution.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzene ring, with the various substituents (chloro, methoxy, and fluoro groups) attached at the 1, 4, 2, 3, 5, and 6 positions on the ring.

Chemical Reactions Analysis

The chemical reactions of this compound would likely involve the various substituents on the benzene ring. For example, the chloro groups might undergo nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the benzene ring and the various substituents. For example, the electron-withdrawing fluoro groups might increase the compound’s reactivity.

Mechanism of Action

The mechanism of action would depend on the specific reaction conditions and the other reactants involved. In general, nucleophilic substitution reactions involve the initial addition of the nucleophile to the aromatic ring, followed by loss of a halide anion.